Cas no 936728-14-2 (4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane
• CAS No: 936728-14-2
• MF: C₁₅H₂₃BO₄S
• MW: 310.216723680496
• MDL: MFCD22493707
• CID: 2143164
• Update Time: 2025-05-19

4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[2-(methylsulfonyl)ethyl]phenyl]-

• MDL： MFCD22493707
• Inchi： 1S/C15H23BO4S/c1-14(2)15(3,4)20-16(19-14)13-8-6-12(7-9-13)10-11-21(5,17)18/h6-9H,10-11H2,1-5H3
• InChI Key： DDGUSHAORIWAGD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(CCS(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 936728-14-2)

4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane, identified by its CAS number 936728-14-2, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules.

The molecular structure of 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane features a tetramethyl-substituted dioxaborolane core, which enhances its stability and reactivity. The presence of a methylsulfonyl ethyl group at the para position of the phenyl ring introduces a polar moiety that can influence both the electronic properties and solubility of the compound. This unique structural arrangement makes it a valuable reagent in modern synthetic methodologies.

In recent years, boron-containing compounds have been extensively studied due to their role in various pharmaceutical applications. The dioxaborolane moiety is particularly noteworthy because it serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are fundamental in constructing carbon-carbon bonds and have been instrumental in the development of novel therapeutic agents.

The methylsulfonyl ethyl substituent in 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane contributes to its versatility by providing a site for further functionalization. This feature is particularly useful in drug discovery pipelines where precise control over molecular architecture is essential. The compound’s ability to undergo regioselective transformations makes it a promising candidate for synthesizing biologically active molecules.

Recent advancements in synthetic organic chemistry have highlighted the importance of boronate esters in medicinal chemistry. Boronate esters are known for their ability to form stable complexes with metal catalysts, facilitating efficient cross-coupling reactions. The tetramethyl-substituted dioxaborolane core in this compound enhances its compatibility with such catalytic systems while minimizing unwanted side reactions.

One of the most compelling aspects of 4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane is its potential application in the synthesis of complex heterocyclic frameworks. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity often correlates with biological activity. The compound’s design allows for facile introduction of functional groups at multiple positions, enabling chemists to explore a wide range of structural motifs.

The pharmaceutical industry has increasingly relied on boron-containing compounds due to their unique chemical properties and biological effects. For instance, borylated small molecules have been investigated as inhibitors of kinases and other enzymes involved in disease pathways. The dioxaborolane functionality provides a robust scaffold for developing such inhibitors by allowing precise tuning of electronic and steric environments.

Moreover, the methylsulfonyl ethyl group can serve as a pharmacophore or a point of interaction with biological targets. This versatility is particularly valuable in medicinal chemistry where multiple interactions must be optimized to achieve desired pharmacological outcomes. The compound’s ability to undergo selective modifications makes it an attractive building block for drug discovery efforts.

In conclusion,4,4,5,5-Tetramethyl-2-(4-(2-(methylsulfonyl)ethyl)phenyl)-1,3,2-dioxaborolane (CAS No. 936728-14-2) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it a powerful tool for constructing complex organic molecules with potential therapeutic applications. As research continues to uncover new methodologies for utilizing boron-containing compounds,this compound is likely to play an increasingly important role in drug development and synthetic organic chemistry.